Cas no 1040641-02-8 (1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-(3-fluorobenzenesulfonyl)piperazine)

• Product Name: 1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-(3-fluorobenzenesulfonyl)piperazine
• CAS No: 1040641-02-8
• MF: C₁₈H₁₉FN₆O₂S
• MW: 402.445864915848
• CID: 6388123
• PubChem ID: 25889970
• Update Time: 2025-10-19

1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-(3-fluorobenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-(3-fluorobenzenesulfonyl)piperazine
• 3-cyclopropyl-6-[4-(3-fluorophenyl)sulfonylpiperazin-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine
• CCG-322432
• 1040641-02-8
• F5123-1297
• 3-cyclopropyl-6-(4-((3-fluorophenyl)sulfonyl)piperazin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• VU0636666-1
• AKOS024499369

• Inchi： 1S/C18H19FN6O2S/c19-14-2-1-3-15(12-14)28(26,27)24-10-8-23(9-11-24)17-7-6-16-20-21-18(13-4-5-13)25(16)22-17/h1-3,6-7,12-13H,4-5,8-11H2
• InChI Key： VIHRAKPJXPUASC-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3CC3)N1N=C(N1CCN(S(C3=CC=CC(F)=C3)(=O)=O)CC1)C=C2

Computed Properties

• Exact Mass: 402.12742321g/mol
• Monoisotopic Mass: 402.12742321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92.1Ų

Additional information on 1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-(3-fluorobenzenesulfonyl)piperazine

Introduction to Compound with CAS No. 1040641-02-8 and Product Name: 1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-(3-fluorobenzenesulfonyl)piperazine

Compound with the CAS number 1040641-02-8 and the product name 1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-(3-fluorobenzenesulfonyl)piperazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The intricate scaffold of this molecule, featuring a triazolo[4,3-b]pyridazine core conjugated with a piperazine moiety and a 3-fluorobenzenesulfonyl group, positions it as a promising candidate for further investigation in drug discovery and development.

The triazolo[4,3-b]pyridazine moiety is a key structural feature that contributes to the compound's unique chemical properties. This fused ring system has been extensively studied for its ability to interact with various biological targets, including enzymes and receptors. The presence of the 3-cyclopropyl substituent further enhances the compound's molecular diversity, potentially influencing its pharmacokinetic and pharmacodynamic profiles. Additionally, the 3-fluorobenzenesulfonyl group introduces a fluorine atom, which is known to modulate metabolic stability and binding affinity in many drug molecules.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The 1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-(3-fluorobenzenesulfonyl)piperazine molecule exemplifies this trend by combining multiple pharmacophoric elements into a single framework. This design approach has been successful in generating compounds with enhanced biological activity and improved selectivity. The piperazine moiety, in particular, is well-known for its role as a bioisostere in drug molecules, often contributing to favorable pharmacokinetic properties such as solubility and metabolic stability.

In the context of contemporary research, this compound has been explored for its potential applications in treating various diseases. Studies have indicated that molecules with similar structural motifs may exhibit inhibitory activity against enzymes involved in inflammatory pathways. The fluorobenzenesulfonyl group is particularly noteworthy for its ability to enhance binding interactions with target proteins due to the electronic properties of fluorine. This feature has been leveraged in the design of kinase inhibitors and other therapeutic agents.

The synthesis of 1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-(3-fluorobenzenesulfonyl)piperazine involves multi-step organic reactions that showcase the synthetic prowess of modern pharmaceutical chemistry. The construction of the triazolo[4,3-b]pyridazine core requires careful control of reaction conditions to ensure high yield and purity. Additionally, the introduction of the 3-fluorobenzenesulfonyl group necessitates specialized synthetic methodologies to achieve optimal regioselectivity. These challenges highlight the importance of innovative synthetic strategies in developing complex molecular architectures.

From a computational chemistry perspective, the molecular properties of this compound can be modeled using advanced computational techniques. Quantum mechanical calculations have been employed to predict binding affinities and understand interactions with biological targets. These studies provide valuable insights into the structure-activity relationships (SAR) of heterocyclic compounds like this one. By integrating experimental data with computational models, researchers can refine their understanding of how structural modifications influence biological activity.

The potential therapeutic applications of 1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-(3-fluorobenzenesulfonyl)piperazine are further underscored by preclinical studies conducted in model systems. These studies have demonstrated promising results in terms of efficacy and safety profiles. However, further research is needed to fully elucidate its mechanisms of action and long-term effects. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into clinical applications.

The development of novel pharmaceutical agents is a dynamic field that relies on interdisciplinary collaboration and innovation. The case of 1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-(3-fluorobenzenesulfonyl)piperazine exemplifies how structural complexity can be leveraged to create molecules with unique biological properties. As research continues to uncover new applications for this compound and related derivatives, it is likely that it will play an important role in future therapeutic strategies.